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Compound of Interest

Compound Name: 2-Methyl-4-phenoxyaniline

Cat. No.: B173268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Methyl-4-phenoxyaniline (CAS No: 13024-16-3), ensuring the safety of laboratory personnel

and the protection of the environment. The following procedures are based on best practices

for handling chemical waste and information from available safety data sheets.

Immediate Safety and Spill Response
In the event of a spill, prioritize personal and environmental safety.

Evacuate and Ventilate: Immediately clear the area of the spill and ensure adequate

ventilation. If possible, work within a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety goggles or a face shield.[1]

Containment: For spills, use an inert absorbent material such as vermiculite, sand, or earth

to contain the substance. Avoid using combustible materials like paper towels.

Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and

sealed container for hazardous waste.[1][2][3][4]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water. All cleaning materials must also be disposed of as hazardous

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b173268?utm_src=pdf-interest
https://www.benchchem.com/product/b173268?utm_src=pdf-body
https://www.benchchem.com/product/b173268?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA16048&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16048&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste.

Environmental Protection: Prevent the chemical or its waste from entering drains or

waterways.[2][3][4]

Waste Classification and Segregation
Proper classification and segregation of chemical waste are crucial for safe handling and

disposal.

Waste Characterization: 2-Methyl-4-phenoxyaniline should be treated as a hazardous

waste. It is classified as an irritant.[5]

Segregation: Store waste 2-Methyl-4-phenoxyaniline in a dedicated, sealed, and clearly

labeled container. Do not mix with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

Disposal Procedures
Adherence to institutional, local, state, and federal regulations is mandatory.

Consult Institutional Policy: Always follow your organization's specific chemical waste

disposal procedures. Contact your EHS office for guidance.

Containerization: Use a chemically compatible, leak-proof container that is in good condition

and has a secure lid.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2-
Methyl-4-phenoxyaniline," the CAS number (13024-16-3), and any other information

required by your institution (e.g., concentration, date).

Professional Disposal: Arrange for the disposal of the waste through a licensed professional

waste disposal service.[1][3][6] Disposal methods may include dissolving the material in a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber.[1]

Quantitative Data
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Property Value Reference

CAS Number 13024-16-3 [5][7][8]

Molecular Formula C13H13NO [5][7]

Molecular Weight 199.25 g/mol [5]

Experimental Protocols
Currently, no specific experimental protocols for the disposal of 2-Methyl-4-phenoxyaniline
are detailed in the public domain. The recommended procedure is to follow the general

guidelines for chemical waste disposal outlined above and to consult with a professional waste

management company.
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Proper Disposal Workflow for 2-Methyl-4-phenoxyaniline
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Caption: Logical workflow for the safe disposal of 2-Methyl-4-phenoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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